![molecular formula C17H13NO6 B2592143 4-(3-Methoxy-3-oxo-1-propenyl)phenyl 3-nitrobenzenecarboxylate CAS No. 331461-77-9](/img/structure/B2592143.png)
4-(3-Methoxy-3-oxo-1-propenyl)phenyl 3-nitrobenzenecarboxylate
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Scientific Research Applications
Assay and Decomposition Dynamics in Biological Material
Research demonstrates the use of related compounds in understanding the dynamics of decomposition within biological materials, with specific methodologies for assay and purification detailed. Techniques such as extraction, chromatography, and spectrophotometry have been applied to study stability and decomposition rates, highlighting the chemical's relevance in forensic and pharmaceutical studies (Chernova et al., 2022).
Light-Switchable Polymers
A novel application involves the synthesis of cationic polymers that can switch to a zwitterionic form upon light irradiation. This property is utilized for DNA condensation and release, as well as altering antibacterial activity, showcasing the compound's potential in biotechnology and materials science (Sobolčiak et al., 2013).
Synthesis and Bioevaluation against Pests
Compounds structurally related to the targeted molecule have been synthesized and evaluated for their effectiveness against agricultural pests, such as root-knot nematodes. This research underlines the potential of these chemicals in developing new pest control agents, contributing to the agricultural sciences (Kumari et al., 2014).
Antimicrobial Effects
Several derivatives have been synthesized and characterized for their antimicrobial properties. Studies demonstrate potent activity against a range of bacterial strains, indicating the compound's significance in developing new antimicrobial agents for medical and pharmaceutical applications (Behrami & Dobroshi, 2019).
Anion Recognition Properties
Functionalized phenyl urea and thiourea derivatives have been explored for anion recognition, showcasing the compound's utility in analytical chemistry and sensor technology. This research highlights the importance of substituent effects on the electronic properties and anion binding capabilities, providing insights into the design of new sensory materials (Singh et al., 2016).
Properties
IUPAC Name |
[4-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl] 3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO6/c1-23-16(19)10-7-12-5-8-15(9-6-12)24-17(20)13-3-2-4-14(11-13)18(21)22/h2-11H,1H3/b10-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOUPJMXKXKCUBK-JXMROGBWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CC1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C/C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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